2-[4-(6-Tert-butylpyridazin-3-yl)piperazin-1-yl]-5-ethylpyrimidine

• IUPAC Name: 2-[4-(6-tert-butylpyridazin-3-yl)piperazin-1-yl]-5-ethylpyrimidine
• InChI: InChI=1S/C18H26N6/c1-5-14-12-19-17(20-13-14)24-10-8-23(9-11-24)16-7-6-15(21-22-16)18(2,3)4/h6-7,12-13H,5,8-11H2,1-4H3
• InChI Key: IVWLKIVEPWSIFW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(N=C1)N2CCN(CC2)C3=NN=C(C=C3)C(C)(C)C
• Molecular Formula: C18H26N6
• Molecular Weight: 326.4 g/mol

Description

The compound is a derivative of pyrimidine, which is a basic aromatic ring that is a fundamental structure of nucleotides in DNA and RNA. The compound also contains a piperazine ring, which is a common feature in many pharmaceuticals.

Molecular Structure Analysis

The compound contains several functional groups, including a pyrimidine ring, a piperazine ring, and a tert-butyl group. These groups can have significant effects on the compound’s reactivity and biological activity.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the pyrimidine and piperazine rings. These rings can participate in a variety of chemical reactions, including electrophilic aromatic substitution and nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of the pyrimidine and piperazine rings could increase the compound’s polarity, affecting its solubility and distribution in the body.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Piperazine rings are often used in drugs that target the central nervous system.